Cas no 1142199-16-3 ((4e)-3-(chloromethyl)-4-(3-methoxybenzylidene)-isoxazol-5(4h)-one)

• Product Name: (4e)-3-(chloromethyl)-4-(3-methoxybenzylidene)-isoxazol-5(4h)-one
• CAS No: 1142199-16-3
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 1202309
• PubChem ID: 25220201
• Update Time: 2025-04-20

(4e)-3-(chloromethyl)-4-(3-methoxybenzylidene)-isoxazol-5(4h)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-3-(chloromethyl)-4-(3-methoxybenzylidene)-isoxazol-5(4h)-one
• 1142199-16-3
• STK505201
• (4E)-3-(chloromethyl)-4-[(3-methoxyphenyl)methylidene]-1,2-oxazol-5-one
• (4E)-3-(chloromethyl)-4-(3-methoxybenzylidene)-1,2-oxazol-5(4H)-one
• 3-(Chloromethyl)-4-(3-methoxybenzylidene)isoxazol-5(4H)-one
• AKOS005171848

• MDL： MFCD12027793
• Inchi： 1S/C12H10ClNO3/c1-16-9-4-2-3-8(5-9)6-10-11(7-13)14-17-12(10)15/h2-6H,7H2,1H3/b10-6+
• InChI Key： GRBOJZFCLPOVOZ-UXBLZVDNSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 251.0349209g/mol
• Monoisotopic Mass: 251.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 368.9±52.0 °C at 760 mmHg
• Flash Point: 176.9±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4e)-3-(chloromethyl)-4-(3-methoxybenzylidene)-isoxazol-5(4h)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)